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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260

The designation "MC-70" presents a significant challenge in scientific and technical discourse
due to its application across disparate fields, ranging from civil engineering to materials
science. Initial investigations reveal that "MC-70" does not correspond to a singular, universally
recognized entity within the realms of biology or drug development. Instead, the term is most
prominently associated with a specific grade of cutback bitumen, a material used in road
construction. This ambiguity necessitates a careful disambiguation to address any potential
research and development inquiries effectively.

MC-70 in Civil Engineering: A Bituminous Primer

In the field of civil engineering and construction, MC-70 is a well-defined grade of medium-
curing cutback asphalt.[1][2] It is produced by blending asphalt cement with a petroleum
solvent, such as kerosene, to reduce its viscosity.[2] This process makes the bitumen easier to
handle and apply at lower temperatures.[2]

The primary application of MC-70 is as a prime coat on granular or absorbent surfaces before
the application of an asphaltic concrete layer.[1][2] The purpose of this prime coat is to:

o Waterproof the surface: It prevents the ingress of water from the underlying layers into the
pavement structure.

» Plug capillary voids: This helps to stabilize the base course.
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o Coat and bond loose mineral particles: It creates a more cohesive surface for the
subsequent asphalt layer.

e Promote adhesion: It ensures a strong bond between the base layer and the new asphalt
surface.

The "70" in MC-70 refers to its minimum kinematic viscosity at 60°C (in centistokes), which is a
key parameter in its specification.[1] The medium-curing designation indicates that the solvent
evaporates at a moderate rate, allowing the asphalt to gradually harden and achieve its final
properties.[2]

MC-70 in Materials Science: A Fullerene Derivative

In the realm of materials science, particularly in the study of organic electronics and
photophysics, "MC70" can refer to a methanofullerene derivative of the C70 fullerene.[3]
Specifically, it is also known as PC71BM, which stands for[4][4]-phenyl-C71-butyric acid methyl
ester.[3]

Fullerenes are cage-like molecules made entirely of carbon atoms. C70 is a fullerene
composed of 70 carbon atoms, having a shape resembling a rugby ball.[S] The derivatization of
C70 into MC70 (PC71BM) is a functionalization process that alters its electronic and physical
properties.[3] This modification is crucial for its application in organic solar cells, where it is
often used as an electron acceptor material. The addition of the substituent group enhances its
solubility and improves its interaction with polymer donors in the active layer of a photovoltaic
device.[3]

The Search for a Biological "MC-70"

Despite extensive searches across biomedical and pharmaceutical databases, "MC-70" does
not emerge as a standard nomenclature for a drug candidate, a biological compound, or a
research molecule with established signaling pathways. While the prefixes "MC" and the
number "70" appear in various biological contexts—such as in relation to cell lines (e.g., MC-
38), genetic signatures (e.g., 70-gene profile for breast cancer), or as incidental mentions in
scientific literature—there is no consistent identification of a specific bioactive agent designated
as "MC-70."

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.montgomerycollege.edu/academics/programs/index.html
https://en.wikipedia.org/wiki/Barbara_McClintock
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.mdpi.com/2227-9059/13/11/2609
https://www.bitumensales.com/products/detail/Medium-Curing-MC-70/104/view/
https://www.bitumensales.com/products/detail/Medium-Curing-MC-70/104/view/
https://www.mdpi.com/2227-9059/13/11/2609
https://www.who.int/news-room/fact-sheets/detail/cancer
https://www.mdpi.com/2227-9059/13/11/2609
https://www.mdpi.com/2227-9059/13/11/2609
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.benchchem.com/product/b1676260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The inquiry for a technical guide on "MC-70" for an audience of researchers and drug
development professionals, with a focus on signaling pathways and experimental protocols,
suggests a potential misinterpretation or the use of a non-standardized internal code. Without a
more specific chemical name, molecular structure, or therapeutic area of interest, it is not
feasible to provide the in-depth technical guide requested.

For researchers and scientists, it is crucial to use precise and unambiguous identifiers for
chemical and biological entities to avoid confusion and to ensure the accurate retrieval of
scientific information. Should "MC-70" refer to a proprietary or novel compound, further details
would be required to conduct a meaningful analysis of its potential research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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